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Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of ferrous acetylacetonate, also known as iron(ll) acetylacetonate or Fe(acac)a.
Designed for researchers, scientists, and professionals in drug development and materials
science, this document delves into the compound's unique structural characteristics, reactivity,
and catalytic potential. It includes detailed experimental protocols for its synthesis and
characterization, a thorough discussion of its applications, and essential safety and handling
guidelines. The information is grounded in authoritative references to ensure scientific integrity
and to provide a reliable resource for laboratory and development work.

Introduction to Ferrous Acetylacetonate (Fe(acac)z)

Ferrous acetylacetonate (CAS No. 14024-17-0) is an iron(ll) coordination complex that has
garnered significant interest in synthetic chemistry and materials science.[1][2] As an air- and
moisture-sensitive, organometallic compound, it serves as a versatile and soluble source of
iron(Il) for a wide range of chemical transformations.[2][3] Unlike its more common ferric
counterpart, Fe(acac)s, the ferrous complex possesses distinct redox properties that make it a
highly effective precatalyst for numerous organic reactions, including hydrogenations, cross-
coupling reactions, and polymerizations.[4] Its utility also extends to materials science, where it
functions as a key precursor for the deposition of iron-containing thin films and the synthesis of
nanoparticles via methods like Chemical Vapor Deposition (CVD) and Atomic Layer Deposition
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(ALD).[2] This guide aims to provide a detailed examination of its core properties and practical
methodologies for its use.

Molecular Structure and Bonding

A critical aspect of ferrous acetylacetonate's chemistry is its structure in the solid state. While
often represented by the simple formula Fe(CsH70Oz)2, the anhydrous compound is not a
monomer. X-ray crystallography has revealed that it exists as a dimer, with the formula
[Fe(CsH702)2]2.[3]

This dimeric structure features two distinct iron centers: one is octahedrally coordinated, and
the other is pentacoordinate. Three of the four acetylacetonate (acac) ligands act as bridging
ligands between the two iron atoms, while one remains as a terminal chelating ligand on the
octahedral iron center. This complex arrangement is a departure from the simple monomeric,
octahedral geometry of its ferric analogue, Fe(acac)s.[3] The acetylacetonate ligand itself is
bidentate, binding to the iron center through both oxygen atoms to form a stable six-membered
chelate ring.[5]

The dimeric structure can be readily cleaved by Lewis bases (L), such as water or amines, to
form monomeric, octahedral adducts with the general formula Fe(acac)zLz.[3] This reactivity is
fundamental to its role in catalysis, where coordination of solvent or substrate molecules can
facilitate entry into a catalytic cycle.

Caption: Conceptual diagram of the dimeric structure of anhydrous Fe(acac)a.

Physical and Spectroscopic Properties

Ferrous acetylacetonate is typically a red to dark brown powder.[2][4] Its properties are highly
dependent on its purity and hydration state. Being an organometallic complex, it exhibits good
solubility in many organic solvents such as benzene and toluene but is not stable in polar
solvents like water.[4][5]
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Property Value Source(s)
CAS Number 14024-17-0 [2][6]
Molecular Formula C10H14FeOa4 (monomer) [2]
Molecular Weight 254.06 g/mol (monomer) [2]
Appearance Red to dark brown powder [21[4]
Melting Point ~irsCorm2107C [2][4]
(decomposes)

Solubility Soluble in benzene, toluene [4]
Stability Air and moisture sensitive [2][3]

Note on Melting Point: The discrepancy in reported melting points may be attributed to
differences in purity, the presence of hydrates, or the rate of heating during measurement, as
the compound tends to decompose at higher temperatures.

Spectroscopic Characterization

o Infrared (IR) Spectroscopy: While a specific, high-resolution spectrum for pure Fe(acac): is
not readily available in the cited literature, the characteristic IR bands arise from the
acetylacetonate ligand. Based on data for related metal acetylacetonate complexes, strong
absorption bands are expected in the ~1520-1580 cm~1 region, corresponding to the coupled
C=0 and C=C stretching vibrations within the delocalized chelate ring.[7]

o UV-Visible (UV-Vis) Spectroscopy: The electronic spectrum of Fe(acac): is characterized by
ligand-to-metal charge transfer (LMCT) bands. For the related Fe(acac)s complex, these
bands appear in the 400-600 nm region, giving the compound its characteristic color.[8][9]
Similar absorptions are expected for the Fe(ll) complex, though the exact wavelengths and
intensities will differ due to the different oxidation state of the iron center.

Chemical Properties and Reactivity
Stability and Decomposition

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://ereztech.com/ironii-acetylacetonate-cas-14024-17-0/amp/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C14024170&Mask=200
https://ereztech.com/ironii-acetylacetonate-cas-14024-17-0/amp/
https://ereztech.com/ironii-acetylacetonate-cas-14024-17-0/amp/
https://ereztech.com/ironii-acetylacetonate-cas-14024-17-0/amp/
https://www.nbinno.com/chemical-catalysts/ironii-acetylacetonate-catalytic-power-organic-reactions-nm
https://ereztech.com/ironii-acetylacetonate-cas-14024-17-0/amp/
https://www.nbinno.com/chemical-catalysts/ironii-acetylacetonate-catalytic-power-organic-reactions-nm
https://www.nbinno.com/chemical-catalysts/ironii-acetylacetonate-catalytic-power-organic-reactions-nm
https://ereztech.com/ironii-acetylacetonate-cas-14024-17-0/amp/
https://en.wikipedia.org/wiki/Bis(acetylacetonato)iron(II)
https://www.researchgate.net/figure/a-FTIR-spectra-of-Feacac-3-as-prepared-mesocrystalline-a-Fe-2-O-3-nanoplates-and_fig6_266981927
https://www.researchgate.net/figure/UV-Vis-spectra-of-Feacac3-into-different-solutions-line-acetonitrile-black-square_fig3_301795815
https://www.mdpi.com/1420-3049/27/12/3743
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8191640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fe(acac): is stable under normal conditions when stored in a dry, inert atmosphere.[2]
However, it is sensitive to both oxygen and moisture.[3] Exposure to air can lead to oxidation of
the iron(ll) center to iron(lll), forming the more stable Fe(acac)s complex. The presence of
water can lead to the formation of hydrates, such as the dihydrate adduct Fe(acac)z(H20)2.[3]
Thermal decomposition at elevated temperatures makes it a suitable precursor for depositing
iron oxide films.[2]

Redox Behavior and Catalytic Activity

The utility of Fe(acac):z as a catalyst stems from the accessibility of multiple oxidation states for
the iron center (e.g., Fe(0), Fe(l), Fe(ll), Fe(lll)). In many catalytic processes, Fe(acac):z serves
as a precatalyst that is converted in situ to the active catalytic species upon reaction with
reagents like Grignard reagents or silanes.[4][10] This flexibility allows it to participate in a wide
array of reactions, including:

Cross-Coupling Reactions: Catalyzes the formation of carbon-carbon bonds.

Hydrogenation and Hydrosilation: Used for the reduction of unsaturated compounds.[4]

Oxidation Reactions: Can act as an oxidation catalyst in certain synthetic pathways.[4]

Polymerization: Catalyzes ring-opening polymerizations and other polymerization reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-ferrous-acetylacetonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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